Cas no 116130-33-7 (2-Chloro-4-iodophenol)

• Product Name: 2-Chloro-4-iodophenol
• CAS No: 116130-33-7
• MF: C₆H₄ClIO
• MW: 254.452833175659
• MDL: MFCD11110536
• CID: 820101
• Update Time: 2025-05-25

2-Chloro-4-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodophenol
• 2-Chlor-4-jod-phenol
• 2-chloro-4-iodo-phenol
• Phenol,2-chloro-4-iodo
• 4-iodo-2-chlolophenol
• Phenol, 2-chloro-4-iodo-
• 4-Iodo-2-chlorophenol
• OZCYPGKPOUZZSO-UHFFFAOYSA-N
• MB09341
• AK128845
• ST24040334

• MDL： MFCD11110536
• Inchi： 1S/C6H4ClIO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key： OZCYPGKPOUZZSO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)O

Computed Properties

• Exact Mass: 253.90000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 2.65020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Chloro-4-iodophenol

2-Chloro-4-Iodophenol: A Comprehensive Overview

2-Chloro-4-Iodophenol, also known by its CAS number CAS No. 116130-33-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with chlorine and iodine atoms at the 2 and 4 positions, respectively. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 2-Chloro-4-Iodophenol typically involves a multi-step process, often starting from phenol derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of electrophilic substitution reactions, where the introduction of chlorine and iodine substituents occurs in a controlled manner to achieve the desired regioselectivity. These methods are not only cost-effective but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

In terms of physical properties, 2-Chloro-4-Iodophenol exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases significantly in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is attributed to the conjugated aromatic system and the electron-withdrawing effects of the halogen substituents.

The chemical reactivity of 2-Chloro-4-Iodophenol is influenced by the electron-withdrawing nature of both chlorine and iodine atoms. These groups deactivate the aromatic ring towards electrophilic substitution but activate it towards nucleophilic aromatic substitution under certain conditions. Recent studies have demonstrated that this compound can undergo various transformations, including oxidation, reduction, and coupling reactions, leading to a wide range of derivatives with potential applications in pharmaceuticals and agrochemicals.

In the context of pharmaceutical applications, 2-Chloro-4-Iodophenol has been explored as a precursor for bioactive compounds. For example, researchers have utilized this compound to synthesize antifungal agents and anti-inflammatory drugs. The iodine substituent plays a crucial role in modulating the pharmacokinetic properties of these derivatives, enhancing their bioavailability and efficacy.

Beyond pharmaceuticals, 2-Chloro-4-Iodophenol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical strength and thermal stability. Recent breakthroughs in polymer chemistry have further expanded its utility in this domain.

In conclusion, 2-Chloro-4-Iodophenol, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. As new synthetic methods and applications emerge, this compound is poised to play an even more significant role in diverse scientific disciplines.